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Compound of Interest

Compound Name: L-Theanine-d5

Cat. No.: B1145705 Get Quote

An In-Depth Technical Guide to Commercial Suppliers of L-Theanine-d5 for Research

For researchers, scientists, and professionals in drug development, the use of stable isotope-

labeled compounds is crucial for accurate quantification and metabolic studies. L-Theanine-d5,

the deuterated analog of L-Theanine, serves as an invaluable internal standard and tracer in

various research applications, particularly in pharmacokinetic and pharmacodynamic studies of

L-Theanine's effects on the central nervous system. This guide provides a comprehensive

overview of the commercial suppliers of L-Theanine-d5, their product specifications, and

general experimental protocols for its use.

Commercial Suppliers and Product Specifications
Several reputable chemical suppliers provide L-Theanine-d5 for research purposes. The

following table summarizes the key specifications from prominent vendors to facilitate

comparison and procurement.
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Feature MedChemExpress
Toronto Research
Chemicals (TRC)

LGC Standards

Product Name L-Theanine-d5
L-Theanine-d5 (N-

ethyl-d5)

L-Theanine-d5 (N-

ethyl-d5)

CAS Number 1217451-85-8 1217451-85-8 1217451-85-8

Molecular Formula C₇H₉D₅N₂O₃ C₇D₅H₉N₂O₃ C₇D₅H₉N₂O₃

Molecular Weight 179.23 179.228 179.228

Chemical Purity Not specified ≥98% (Typical) Minimum 98%[1]

Isotopic Purity Not specified Not specified 99 atom % D[1]

Available Quantities
1 mg, 5 mg, 10 mg, 25

mg, 50 mg, 100 mg
5 mg 5 mg, 10 mg[1][2]

Format Solid Solid Neat

Storage

Powder: -20°C (3

years), 4°C (2 years).

In solvent: -80°C (6

months), -20°C (1

month)

Not specified Not specified

Intended Use

Research, tracer,

internal standard for

NMR, GC-MS, or LC-

MS[3]

Research
Certified reference

material

Experimental Protocols: Quantitative Analysis Using
L-Theanine-d5 as an Internal Standard
The primary application of L-Theanine-d5 in research is as an internal standard for the

accurate quantification of L-Theanine in biological matrices. The following outlines a general

workflow for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assay.
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L-Theanine Stock Solution: Prepare a stock solution of unlabeled L-Theanine at a certified

concentration in a suitable solvent (e.g., ultrapure water or methanol).

L-Theanine-d5 Internal Standard (IS) Stock Solution: Prepare a stock solution of L-
Theanine-d5 at a known concentration.

Calibration Standards: Create a series of calibration standards by serially diluting the L-

Theanine stock solution and spiking a constant, known concentration of the L-Theanine-d5
IS into each standard.

Sample Preparation
Matrix Spiking: To a known volume of the biological sample (e.g., plasma, serum,

cerebrospinal fluid), add a precise volume of the L-Theanine-d5 IS working solution.

Protein Precipitation: For plasma or serum samples, precipitate proteins by adding a

threefold volume of a cold organic solvent like acetonitrile.

Centrifugation and Supernatant Collection: Vortex the mixture and centrifuge at high speed

to pellet the precipitated proteins. Transfer the supernatant to a clean tube.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of

nitrogen. Reconstitute the residue in the mobile phase used for the LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: Inject the reconstituted samples and calibration standards onto

a suitable analytical column (e.g., a reverse-phase C18 column). The mobile phase

composition and gradient are optimized to achieve good separation of L-Theanine from

matrix components.

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific

precursor-to-product ion transitions for both L-Theanine and L-Theanine-d5 are monitored

for selective and sensitive detection.

Data Analysis
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Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of L-

Theanine to the peak area of L-Theanine-d5 against the concentration of L-Theanine for the

calibration standards.

Quantification: Determine the concentration of L-Theanine in the biological samples by

interpolating the peak area ratios of the samples onto the calibration curve. The use of the

deuterated internal standard corrects for variability in sample processing and instrument

response.

Visualizations
The following diagrams illustrate key workflows and concepts relevant to the use of L-
Theanine-d5 in a research setting.
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Workflow for Quantitative Bioanalysis using L-Theanine-d5
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Workflow for bioanalysis with L-Theanine-d5.
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Hypothetical Pharmacokinetic Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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